![molecular formula C18H21NO5S2 B12002964 {(5E)-5-[3-methoxy-4-(pentyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid](/img/structure/B12002964.png)
{(5E)-5-[3-methoxy-4-(pentyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid
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Overview
Description
- {(5E)-5-[3-methoxy-4-(pentyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is a complex organic compound with the molecular formula C24H23N3O4S .
- It belongs to the thiazolidinone class of compounds and exhibits interesting biological properties.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism of action remains elusive.
- It likely interacts with specific molecular targets or pathways, affecting cellular processes.
Comparison with Similar Compounds
- Similar compounds include other thiazolidinones or related heterocyclic structures.
- Uniqueness lies in its specific substitution pattern and functional groups.
Properties
Molecular Formula |
C18H21NO5S2 |
---|---|
Molecular Weight |
395.5 g/mol |
IUPAC Name |
2-[(5E)-5-[(3-methoxy-4-pentoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid |
InChI |
InChI=1S/C18H21NO5S2/c1-3-4-5-8-24-13-7-6-12(9-14(13)23-2)10-15-17(22)19(11-16(20)21)18(25)26-15/h6-7,9-10H,3-5,8,11H2,1-2H3,(H,20,21)/b15-10+ |
InChI Key |
FWPUMAJDXGZWED-XNTDXEJSSA-N |
Isomeric SMILES |
CCCCCOC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)O)OC |
Canonical SMILES |
CCCCCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)O)OC |
Origin of Product |
United States |
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